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Compound of Interest

Compound Name: 4-Formyl-3-methylbenzonitrile

Cat. No.: B2359208 Get Quote

An In-depth Technical Guide to 4-Formyl-3-methylbenzonitrile (CAS: 27609-91-2)

Abstract
This technical guide offers a comprehensive examination of 4-Formyl-3-methylbenzonitrile, a

substituted aromatic compound of significant interest in synthetic chemistry. With the CAS

Registry Number 27609-91-2, this molecule serves as a versatile building block, primarily due

to the unique reactivity conferred by its trifunctional nature: a nitrile, a formyl (aldehyde), and a

methyl group arrayed on a benzene ring. This document consolidates critical data on its

physicochemical properties, provides an analysis of its spectroscopic characteristics, discusses

its chemical reactivity and synthesis, and explores its applications, particularly in the

agrochemical field. The content is structured to provide researchers, chemists, and drug

development professionals with a foundational understanding and practical insights into this

valuable chemical intermediate.

Molecular Structure and Physicochemical
Properties
4-Formyl-3-methylbenzonitrile possesses a distinct molecular architecture that dictates its

chemical behavior. The benzene ring is substituted with an electron-withdrawing nitrile group (-

C≡N) and a moderately deactivating, ortho-, para-directing formyl group (-CHO), along with an

electron-donating, ortho-, para-directing methyl group (-CH₃). The interplay of these electronic

effects makes the compound a nuanced substrate for various organic transformations.
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3,4-Dimethylbenzonitrile
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(NBS, AIBN)
4-(Bromomethyl)-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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